Cas no 733803-88-8 (1,3,6-Triazabicyclo[4.2.1]nona-4,7-diene,3-ethyl-(9CI))

• Product Name: 1,3,6-Triazabicyclo[4.2.1]nona-4,7-diene,3-ethyl-(9CI)
• CAS No: 733803-88-8
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 559515
• Update Time: 2024-03-05

1,3,6-Triazabicyclo[4.2.1]nona-4,7-diene,3-ethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Triazabicyclo[4.2.1]nona-4,7-diene,3-ethyl-(9CI)

• Inchi： 1S/C8H13N3/c1-2-9-3-4-10-5-6-11(7-9)8-10/h3-6H,2,7-8H2,1H3
• InChI Key： MIJJXHORXGHAPZ-UHFFFAOYSA-N
• SMILES： N12CN(C=C1)C=CN(CC)C2

Computed Properties

• Exact Mass: 151.111
• Monoisotopic Mass: 151.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.7A^2